Cas no 1555382-61-0 (1-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-one)

• Product Name: 1-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-one
• CAS No: 1555382-61-0
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 5705976
• PubChem ID: 83816580
• Update Time: 2026-03-11

1-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1555382-61-0
• 1-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-one
• 1-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethanone
• Ethanone, 1-(2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)-

• Inchi： 1S/C9H9N3O/c1-6(13)9-4-3-8-5-10-7(2)11-12(8)9/h3-5H,1-2H3
• InChI Key： MCWVBDZUOZNSCU-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=C2C=NC(C)=NN21

Computed Properties

• Exact Mass: 175.074561919g/mol
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• pka: -2.72±0.30(Predicted)

Additional information on 1-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-one

1-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-one (CAS No. 1555382-61-0): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

1-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-one (CAS No. 1555382-61-0) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolo[2,1-f][1,2,4]triazines, which are known for their diverse biological activities and have been extensively studied for their pharmacological properties.

The chemical structure of 1-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-one is characterized by a pyrrolo[2,1-f][1,2,4]triazine core substituted with a methyl group at the 2-position and an acetone moiety at the 7-position. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule, which are crucial for its biological activity.

Recent studies have highlighted the potential of 1-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-one as a lead compound in drug discovery. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent antiproliferative activity against various cancer cell lines. The researchers found that it selectively targets and inhibits the activity of key enzymes involved in cell proliferation and survival pathways.

In addition to its antiproliferative properties, 1-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-one has shown promise as an inhibitor of specific kinases. Kinases are enzymes that play critical roles in cellular signaling pathways and are often dysregulated in diseases such as cancer and inflammatory disorders. A study published in Bioorganic & Medicinal Chemistry Letters in 2023 demonstrated that this compound effectively inhibits the activity of certain kinases involved in these pathways, suggesting its potential as a therapeutic agent.

The physicochemical properties of 1-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-one have also been extensively characterized. It is a solid at room temperature with a molecular weight of approximately 309.3 g/mol. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but has limited solubility in water. These properties make it suitable for use in various biological assays and drug delivery systems.

Synthetic methods for the preparation of 1-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-one have been well-documented in the literature. A common approach involves the reaction of 7-chloro-2-methylpyrrolo[2,1-f][1,2,4]triazine with acetone under appropriate conditions to form the desired product. This synthetic route is efficient and scalable, making it suitable for large-scale production.

In terms of safety and toxicity profiles, preliminary studies have indicated that 1-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-one exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to fully understand its safety profile before it can be considered for clinical use.

The potential applications of 1-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-one extend beyond cancer therapy. Researchers are exploring its use in other therapeutic areas such as neurodegenerative diseases and inflammatory conditions. For example, a study published in the Journal of Neurochemistry in 2023 found that this compound exhibits neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

In conclusion, 1-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan- ione (CAS No. 5538 -6 -0) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for drug development. As our understanding of this compound deepens, 5538 -6 -0 (CAS No.) is poised to play a significant role in advancing medicinal chemistry and improving patient outcomes.